Cas no 1935627-20-5 (3-(1-Aminobutan-2-yl)-6-methylpiperidin-3-ol)

• Product Name: 3-(1-Aminobutan-2-yl)-6-methylpiperidin-3-ol
• CAS No: 1935627-20-5
• MF: C₁₀H₂₂N₂O
• MW: 186.294482707977
• CID: 5276359
• Update Time: 2025-06-28

3-(1-Aminobutan-2-yl)-6-methylpiperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-Aminobutan-2-yl)-6-methylpiperidin-3-ol

• Inchi： 1S/C10H22N2O/c1-3-9(6-11)10(13)5-4-8(2)12-7-10/h8-9,12-13H,3-7,11H2,1-2H3
• InChI Key： SGGXSRGEGJFUAG-UHFFFAOYSA-N
• SMILES： OC1(CNC(C)CC1)C(CN)CC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 163
• XLogP3: 0.7
• Topological Polar Surface Area: 58.3

Additional information on 3-(1-Aminobutan-2-yl)-6-methylpiperidin-3-ol

3-(1-Aminobutan-2-yl)-6-methylpiperidin-3-ol: A Comprehensive Overview

The compound 3-(1-Aminobutan-2-yl)-6-methylpiperidin-3-ol (CAS No. 1935627-20-5) is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are known for their diverse biological activities and applications in drug design. The molecule's unique structure, featuring a piperidine ring with substituents at positions 3 and 6, makes it a subject of interest for researchers exploring its potential in therapeutic interventions.

Recent studies have highlighted the importance of piperidine derivatives in drug discovery, particularly due to their ability to modulate various biological targets such as G-protein coupled receptors (GPCRs) and ion channels. The presence of the aminobutanoyl group at position 3 and the methyl group at position 6 in this compound introduces steric and electronic effects that could influence its binding affinity to these targets. These findings suggest that 3-(1-Aminobutan-2-yl)-6-methylpiperidin-3-ol may have potential applications in treating conditions such as neurological disorders, inflammation, and cardiovascular diseases.

One of the most notable aspects of this compound is its stereochemistry. The chiral center at position 3 of the piperidine ring introduces stereoisomerism, which can significantly affect the compound's pharmacokinetic properties and biological activity. Researchers have been investigating the stereochemical outcomes of this compound, particularly focusing on how different configurations influence its interaction with biological systems. For instance, studies have shown that the (R)-enantiomer exhibits higher binding affinity to certain GPCRs compared to the (S)-enantiomer, underscoring the importance of stereocontrol in drug design.

In terms of synthesis, 3-(1-Aminobutan-2-yl)-6-methylpiperidin-3-ol can be prepared through a variety of methods, including ring-closing metathesis and nucleophilic substitution reactions. These methods allow for precise control over the stereochemistry and functional groups present in the molecule. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency and selectivity of these processes, making it easier to produce enantiopure samples for biological testing.

The biological activity of this compound has been extensively studied in vitro and in vivo models. Preclinical studies have demonstrated that 3-(1-Aminobutan-2-yl)-6-methylpiperidin-3